Tert-butyl 4-(piperidine-3-carbonyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(piperidine-3-carbonyl)piperazine-1-carboxylate
• InChI: InChI=1S/C15H27N3O3/c1-15(2,3)21-14(20)18-9-7-17(8-10-18)13(19)12-5-4-6-16-11-12/h12,16H,4-11H2,1-3H3
• InChI Key: CGBRVCPIVDANCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C(=O)C2CCCNC2
• Molecular Formula: C15H27N3O3
• Molecular Weight: 297.39 g/mol

Description

“Tert-butyl 4-(piperidine-3-carbonyl)piperazine-1-carboxylate” is a chemical compound. Its IUPAC name is "tert-butyl 4-(4-piperidinylcarbonyl)-1-piperazinecarboxylate". It is used in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones.

Synthesis Analysis

Two derivatives of N-Boc piperazine, an ester derivative, i.e., tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate (1), and, a hydrazide derivative tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate (2) were synthesized and were characterized by FT-IR, 1H & 13C NMR and LCMS spectroscopic studies. The target compound was synthesized starting from commercially available 4-bromo-1H-indole.

Molecular Structure Analysis

The structures of both 1 and 2 were further confirmed by single crystal X-ray diffraction analysis. The molecule of 1 is linear in shape with the ethyl acetate moiety adopting fully extended conformation, while the molecule of 2 is L-shaped with the molecule being twisted at the C10 atom.

Chemical Reactions Analysis

The crystal structure of 1 adopts a two-dimensional zig-zag architecture featuring C–H…O intermolecular interactions, while that of 2 features strong N–H…O hydrogen bonds and intermolecular interactions of the type N–H…N and C–H…N, resulting in a two-dimensional structure.

Scientific Research Applications

Synthesis and Characterization

Tert-butyl 4-(piperidine-3-carbonyl)piperazine-1-carboxylate and its derivatives have been a focus in synthetic chemistry. For example, Sanjeevarayappa et al. (2015) synthesized a related compound, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, using a condensation reaction. This compound was characterized using various spectroscopic methods and single crystal X-ray diffraction data, providing insights into its structure and potential applications (Sanjeevarayappa et al., 2015).

Anticorrosive Activity

Research conducted by Praveen et al. (2021) focused on the synthesis of tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate [TBMPCPC] and its application as a corrosion inhibitor for carbon steel in HCl solution. The study showed that TBMPCPC effectively protects steel surfaces, with an inhibition efficiency of 91.5% at 25 ppm in corrosive media, demonstrating the compound's potential as an anticorrosive agent (Praveen et al., 2021).

Biological Evaluation

The antibacterial and anthelmintic activities of derivatives of tert-butyl 4-(piperidine-3-carbonyl)piperazine-1-carboxylate have also been studied. For example, Kulkarni et al. (2016) synthesized two derivatives and evaluated their antibacterial and antifungal activities, finding moderate activity against several microorganisms (Kulkarni et al., 2016).

Pharmaceutical Applications

Some derivatives of tert-butyl 4-(piperidine-3-carbonyl)piperazine-1-carboxylate serve as intermediates in pharmaceutical synthesis. For instance, Wang et al. (2015) synthesized a key intermediate of Vandetanib, highlighting the compound's significance in developing targeted cancer therapies (Wang et al., 2015).

Future Directions

The compounds containing piperazine rings serve as useful building blocks/intermediates in the synthesis of several novel organic compounds. These derived compounds have shown a wide spectrum of biological activities such as the antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities. Therefore, the future directions of “Tert-butyl 4-(piperidine-3-carbonyl)piperazine-1-carboxylate” could be in the field of drug discovery.